Cas no 2172582-82-8 (3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172582-82-8
• MF: C₁₁H₁₆N₆
• MW: 232.284940719604
• CID: 5569326
• PubChem ID: 165596547
• Update Time: 2025-05-24

3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1592059
• 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2172582-82-8
• 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C11H16N6/c1-7(2)14-10-9-11(13-6-12-10)17(16-15-9)5-8-3-4-8/h6-8H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key： ZOSPBTMPNFOGOU-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)CC1CC1

Computed Properties

• Exact Mass: 232.14364454g/mol
• Monoisotopic Mass: 232.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Professional Introduction to Compound with CAS No. 2172582-82-8 and Product Name: 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine

The compound with the CAS number 2172582-82-8 and the product name 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The triazolopyrimidine core is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways, making it a valuable candidate for drug discovery and development.

In recent years, there has been a growing interest in designing molecules that incorporate multiple pharmacophoric groups to enhance their therapeutic efficacy. The structure of 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine exemplifies this trend, as it combines a cyclopropylmethyl group with a propan-2-yl substituent on the triazolopyrimidine ring. These substituents not only contribute to the molecular diversity but also play a crucial role in determining the compound's pharmacokinetic and pharmacodynamic properties.

The triazolopyrimidine scaffold is particularly noteworthy due to its structural versatility and functional adaptability. It has been extensively studied for its potential applications in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders. The presence of the triazole ring enhances the stability of the molecule while allowing for modifications at multiple positions to optimize biological activity. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical and clinical evaluations.

One of the most compelling aspects of 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is its potential as an inhibitor of key enzymes involved in disease pathogenesis. For instance, studies have shown that triazolopyrimidine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and immunology. The cyclopropylmethyl group, in particular, has been identified as a favorable moiety for enhancing binding affinity and selectivity. This feature makes the compound an attractive candidate for further development as a therapeutic agent.

Recent research has also highlighted the importance of structure-based drug design in optimizing the activity of heterocyclic compounds. Computational methods such as molecular docking and quantum mechanical calculations have been employed to understand the interactions between 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine and its biological targets. These studies have provided valuable insights into the binding mode of the compound and have guided the design of more potent derivatives.

The synthesis of 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropylmethyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the triazolopyrimidine core efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts.

In terms of biological activity, preliminary studies on 3-(cyclopropylmethyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine have shown promising results in vitro. The compound has demonstrated inhibitory effects on several enzymes associated with cancer cell proliferation and survival. Additionally, it has exhibited anti-inflammatory properties by modulating cytokine production and signaling pathways. These findings suggest that 3-(cyclopropylmethyl)-N-(propan-2-y l)-3H -1 , 2 , 3 tri azo lo [ 4 , 5 - d ] py rim idin -7 - am ine could be a valuable therapeutic agent for treating various inflammatory and neoplastic disorders.

The pharmacokinetic profile of this compound is another area of interest. The presence of lipophilic substituents such as the cyclopropylmethyl group influences its solubility and bioavailability. Optimization strategies are being explored to enhance these properties while maintaining biological activity. For instance, prodrug formulations may be developed to improve oral bioavailability and target specificity.

Future directions in the study of 3-(cyclopropylmethyl)-N-(propan - 2 - y l ) - 3 H - 1 , 2 , 3 tri azo lo [ 4 , 5 - d ] py rim idin -7 - am ine include further investigation into its mechanism of action and preclinical testing in animal models. These studies will provide a deeper understanding of its therapeutic potential and help identify any potential side effects or toxicity concerns. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications.

The development of novel heterocyclic compounds like 2172582 -82 -8 underscores the importance of interdisciplinary research in pharmaceutical chemistry. By combining synthetic organic chemistry with computational modeling and biological testing， scientists can accelerate the discovery pipeline for new drugs。 The unique structural features of this compound highlight its potential as a lead molecule， paving the way for innovative therapeutic strategies。